N,N-Dimethyl-2-[[(1R,2R,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]hept-2-yl]oxy]ethanamine (2E)-2-bu
N,N-Dimethyl-2-[[(1R,2R,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]hept-2-yl]oxy]ethanamine (2E)-2-bu
Brand Name:
Vulcanchem
CAS No.:
120444-74-8
VCID:
VC0175647
InChI:
InChI=1S/C20H31NO.C4H4O4/c1-18(2)17-11-12-19(18,3)20(15-17,22-14-13-21(4)5)16-9-7-6-8-10-16;5-3(6)1-2-4(7)8/h6-10,17H,11-15H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t17-,19-,20-;/m1./s1
SMILES:
CC1(C2CCC1(C(C2)(C3=CC=CC=C3)OCCN(C)C)C)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C20H31NO.C4H4O4
Molecular Weight:
417.5 g/mol
N,N-Dimethyl-2-[[(1R,2R,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]hept-2-yl]oxy]ethanamine (2E)-2-bu
CAS No.: 120444-74-8
Main Products
VCID: VC0175647
Molecular Formula: C20H31NO.C4H4O4
Molecular Weight: 417.5 g/mol
CAS No. | 120444-74-8 |
---|---|
Product Name | N,N-Dimethyl-2-[[(1R,2R,4R)-1,7,7-trimethyl-2-phenylbicyclo[2.2.1]hept-2-yl]oxy]ethanamine (2E)-2-bu |
Molecular Formula | C20H31NO.C4H4O4 |
Molecular Weight | 417.5 g/mol |
IUPAC Name | (E)-but-2-enedioic acid;N,N-dimethyl-2-[[(1R,2R,4R)-1,7,7-trimethyl-2-phenyl-2-bicyclo[2.2.1]heptanyl]oxy]ethanamine |
Standard InChI | InChI=1S/C20H31NO.C4H4O4/c1-18(2)17-11-12-19(18,3)20(15-17,22-14-13-21(4)5)16-9-7-6-8-10-16;5-3(6)1-2-4(7)8/h6-10,17H,11-15H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t17-,19-,20-;/m1./s1 |
Standard InChIKey | RFQWRWCCNQNACG-TVWWZHKBSA-N |
Isomeric SMILES | C[C@@]12CC[C@@H](C1(C)C)C[C@]2(C3=CC=CC=C3)OCCN(C)C.C(=C/C(=O)O)\C(=O)O |
SMILES | CC1(C2CCC1(C(C2)(C3=CC=CC=C3)OCCN(C)C)C)C.C(=CC(=O)O)C(=O)O |
Canonical SMILES | CC1(C2CCC1(C(C2)(C3=CC=CC=C3)OCCN(C)C)C)C.C(=CC(=O)O)C(=O)O |
PubChem Compound | 6444392 |
Last Modified | Nov 11 2021 |
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